2,4-Bis(trichloromethyl)benzonitrile

• IUPAC Name: 2,4-bis(trichloromethyl)benzonitrile
• InChI: InChI=1S/C9H3Cl6N/c10-8(11,12)6-2-1-5(4-16)7(3-6)9(13,14)15/h1-3H
• InChI Key: PGODGMISOACXQO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(Cl)(Cl)Cl)C(Cl)(Cl)Cl)C#N
• Molecular Formula: C9H3Cl6N
• Molecular Weight: 337.8 g/mol

Description

2,4-Bis(trichloromethyl)benzonitrile, also known as BTMBCN, is a synthetic organic compound that is used in a variety of scientific research applications. It is a colorless, crystalline solid with a molecular weight of 256.98 g/mol and a melting point of 145-147°C. BTMBCN is a useful reagent for the synthesis of various organic compounds and the study of their properties. It has been used in a variety of applications, including the synthesis of pharmaceuticals, the study of enzyme-catalyzed reactions, and the study of biomolecules.

Scientific Research Applications

2,4-Bis(trichloromethyl)benzonitrile has been used in a variety of scientific research applications. It has been used in the synthesis of pharmaceuticals and other organic compounds, as well as in the study of enzyme-catalyzed reactions and the study of biomolecules. This compound has also been used in the synthesis of polymers, such as polyurethanes and polyamides. Additionally, this compound has been used in the synthesis of fluorescent dyes and the study of their properties. Furthermore, this compound has been used in the study of the structure and function of proteins and other biomolecules.

Mechanism of Action

2,4-Bis(trichloromethyl)benzonitrile is a useful reagent for the synthesis of organic compounds and the study of their properties. The mechanism of action of this compound is not well understood, but it is thought to involve the formation of a complex between the this compound and the substrate molecule. This complex is then broken down, resulting in the formation of a new product. Additionally, this compound can act as a catalyst for certain reactions, such as the hydrolysis of esters and the oxidation of alcohols.
Biochemical and Physiological Effects
This compound has been used in a variety of scientific research applications, but its biochemical and physiological effects are not well understood. In general, this compound is considered to be a relatively non-toxic compound and is not known to cause any significant adverse effects. However, it should be handled with caution and protective equipment should be worn when working with it.

Advantages and Limitations for Lab Experiments

2,4-Bis(trichloromethyl)benzonitrile is a useful reagent for the synthesis of organic compounds and the study of their properties. It has a number of advantages for laboratory experiments, such as its relatively low cost, its low toxicity, and its availability in a variety of forms. Additionally, this compound is relatively stable and can be stored at room temperature for extended periods of time. However, this compound is also limited in its applications, as it cannot be used in certain types of reactions, such as those involving acids or bases.

Future Directions

There are a number of potential future directions for the use of 2,4-Bis(trichloromethyl)benzonitrile in scientific research. For example, this compound could be used in the synthesis of new pharmaceuticals or other organic compounds. Additionally, this compound could be used in the study of the structure and function of proteins and other biomolecules. Additionally, this compound could be used in the synthesis of fluorescent dyes and the study of their properties. Furthermore, this compound could be used in the study of enzyme-catalyzed reactions and the development of new catalysts. Finally, this compound could be used in the development of new polymers, such as polyurethanes and polyamides.

Synthesis Methods

2,4-Bis(trichloromethyl)benzonitrile can be synthesized from a variety of starting materials including trichlorobenzene, trichloroacetonitrile, and trichloroacetamide. The most common synthesis method involves the reaction of trichlorobenzene with trichloroacetonitrile in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction results in the formation of this compound and trichloroacetic acid. The reaction is typically carried out in an inert atmosphere, such as nitrogen or argon.